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Compound of Interest

Compound Name: ChemR23-IN-3

Cat. No.: B10827955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ChemR23-IN-3, a potent and orally
active inhibitor of the ChemR23 receptor. This document collates available data on its biological
activity, mechanism of action, and relevant experimental protocols, designed to support
ongoing research and development efforts in inflammation and autoimmune diseases.

Core Compound Data

Parameter Value Reference
CAS Number 3032433-98-7 N/A
Molecular Formula Cs1H33Ns0s5S2 [1]

Molar Mass 619.75 g/mol [1]
Chemical Name Thiazole-4-acylsulfonamide o

derivative

Target ChemR23 (CMKLR1) [1]
Biological Activity Potent ChemR23 inhibitor [1]

ICs0 12 nM [1]

Mechanism of Action and Signaling Pathway
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ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-coupled
receptor (GPCR) that plays a crucial role in the inflammatory response.[2][3] It is activated by
two endogenous ligands: the adipokine chemerin and the lipid mediator resolvin E1 (RVE1).[4]
The binding of these ligands initiates intracellular signaling cascades that can have both pro-
and anti-inflammatory effects, depending on the cellular context and the specific ligand.[5][6]

ChemR23-IN-3 acts as an inhibitor of this receptor, thereby modulating the downstream
signaling pathways. The primary mechanism of inhibition is through the induction of receptor

internalization.[7]

Below is a diagram illustrating the general signaling pathway of the ChemR23 receptor.
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Flow Cytometry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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